![molecular formula C14H13NO4 B6153719 2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid CAS No. 1528886-78-3](/img/no-structure.png)
2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid
Overview
Description
2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid (DPMPA) is an organic compound that has been used in various scientific research applications, including organic synthesis, drug design, and biochemistry. DPMPA is a versatile compound that has been used in a variety of laboratory experiments due to its unique chemical structure and properties. In
Scientific Research Applications
2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid has been used in various scientific research applications, including organic synthesis, drug design, and biochemistry. In organic synthesis, this compound is used as a building block for the synthesis of other organic compounds. In drug design, this compound is used to design and synthesize novel drugs with potential therapeutic applications. In biochemistry, this compound is used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid is not fully understood. However, it is believed that this compound interacts with proteins and other biomolecules in a manner similar to other small molecules, such as amino acids and peptides. Specifically, this compound binds to the active sites of proteins and other biomolecules, resulting in changes in the structure and function of the proteins and other biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well-understood. However, it has been shown to interact with various proteins and other biomolecules, including enzymes, ion channels, and receptors. It has also been shown to modulate the activity of these proteins and other biomolecules, resulting in changes in their structure and function.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid in laboratory experiments is its versatility, as it can be used in a variety of applications. Additionally, this compound is relatively easy to synthesize and is relatively stable. However, there are some limitations to using this compound in laboratory experiments, such as its low solubility in water and its low reactivity with other molecules.
Future Directions
Future research on 2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid could focus on understanding its mechanism of action in more detail, as well as exploring its potential therapeutic applications. Additionally, further research could be conducted to explore the potential of this compound as a tool for drug design, as well as its potential as a building block for the synthesis of other organic compounds. Additionally, further research could be conducted to explore the potential of this compound as a tool for studying the structure and function of proteins and other biomolecules. Finally, further research could be conducted to explore the potential of this compound as a tool for studying the biochemical and physiological effects of other molecules.
Synthesis Methods
2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid is synthesized through the reaction of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl) phenol and 2-methylpropanoic acid. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and a base, such as sodium hydroxide, at a temperature of approximately 80°C. The reaction is typically complete within one hour, and the product is then isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid' involves the synthesis of the intermediate compound 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid, which is then coupled with 2-methylpropanoic acid to form the final product.", "Starting Materials": [ "2-methylpropanoic acid", "2,5-dioxo-2,5-dihydro-1H-pyrrole", "Benzoyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid", "a. Dissolve 2,5-dioxo-2,5-dihydro-1H-pyrrole (1.0 g) in ethanol (10 mL) and add sodium hydroxide (0.5 g).", "b. Heat the mixture at 80°C for 2 hours.", "c. Cool the mixture and acidify with hydrochloric acid.", "d. Filter the precipitate and wash with water.", "e. Dry the product to obtain 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid (0.8 g, 80% yield).", "Step 2: Coupling of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid with 2-methylpropanoic acid", "a. Dissolve 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid (0.5 g) and 2-methylpropanoic acid (0.4 g) in diethyl ether (10 mL).", "b. Add benzoyl chloride (0.5 g) and a catalytic amount of hydrochloric acid.", "c. Stir the mixture at room temperature for 2 hours.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Evaporate the solvent to obtain the crude product.", "f. Purify the product by recrystallization from ethanol to obtain 2-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-methylpropanoic acid (0.3 g, 40% yield)." ] } | |
CAS RN |
1528886-78-3 |
Molecular Formula |
C14H13NO4 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
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